Cas no 2680848-30-8 (3-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 3-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680848-30-8
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5650373
• PubChem ID: 165909054
• Update Time: 2025-10-23

3-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680848-30-8
• 3-cyclopentyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• EN300-28277312
• 3-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C12H19NO4/c1-2-7-17-12(16)13-10(8-11(14)15)9-5-3-4-6-9/h2,9-10H,1,3-8H2,(H,13,16)(H,14,15)
• InChI Key： JCABYXORRZLDDU-UHFFFAOYSA-N
• SMILES： OC(CC(C1CCCC1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Comprehensive Overview of 3-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680848-30-8)

3-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680848-30-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique cyclopentyl and prop-2-en-1-yloxy carbonylamino functional groups, exhibits versatile applications in drug development and polymer synthesis. Its molecular structure, which includes a propanoic acid backbone, makes it a valuable intermediate for designing bioactive molecules and functional materials.

The growing interest in 3-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is driven by its potential role in addressing contemporary challenges in healthcare and sustainability. Researchers are particularly intrigued by its applicability in the development of targeted therapies and biodegradable polymers, aligning with the global push for greener chemistry and personalized medicine. The compound's carbamate linkage and allyl ether moiety further enhance its reactivity, enabling its use in controlled-release formulations and cross-linking reactions.

In the context of drug discovery, 3-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid serves as a key building block for synthesizing novel small-molecule inhibitors and peptide mimetics. Its structural features allow for precise modulation of pharmacokinetic properties, such as solubility and bioavailability, which are critical for optimizing therapeutic efficacy. Recent studies have explored its potential in treating metabolic disorders and inflammatory conditions, reflecting the compound's relevance to current health trends and disease management strategies.

From a materials science perspective, this compound's allyloxycarbonyl group offers a reactive handle for polymerization and surface modification. This has led to its incorporation into smart coatings and bioadhesives, which are increasingly sought after in industries ranging from healthcare to electronics. The compound's ability to form stable yet degradable linkages makes it a promising candidate for sustainable packaging and tissue engineering applications, addressing the rising demand for eco-friendly alternatives.

The synthesis and characterization of 3-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid involve advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and consistency. Analytical data reveal its stability under physiological conditions, further supporting its utility in pharmaceutical formulations and biomedical devices. As regulatory agencies emphasize the importance of quality control and safety profiling, this compound's well-documented properties provide a solid foundation for commercial and academic use.

Looking ahead, the versatility of 3-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid positions it as a focal point for interdisciplinary research. Its compatibility with green chemistry principles and precision medicine initiatives underscores its alignment with global scientific priorities. Whether in the realm of drug delivery systems or advanced materials, this compound exemplifies the convergence of innovation and practicality, offering solutions to some of today's most pressing challenges.